Cas no 984-84-9 (Cholest-4-ene-3,6-dione)

• Product Name: Cholest-4-ene-3,6-dione
• CAS No: 984-84-9
• MF: C₂₇H₄₂O₂
• MW: 398.621188640594
• CID: 804904
• PubChem ID: 101934
• Update Time: 2025-04-19

Cholest-4-ene-3,6-dione Chemical and Physical Properties

Names and Identifiers

• Cholest-4-ene-3,6-dione
• cholest-4-en-3,6-dione
• 984-84-9
• SCHEMBL1770085
• Q27260721
• CHEMBL303255
• 4ZQO2P8K33
• DTXSID20913305
• UNII-4ZQO2P8K33
• .delta.(Sup4)-Cholestene-3,6-dione
• .DELTA.4-Cholestene-3,6-dione
• CHOLEST-5-ENE-3,6-DIONE
• 4-Cholestene-3,6-dione

• Inchi： 1S/C27H42O2/c1-17(2)7-6-8-18(3)21-9-10-22-20-16-25(29)24-15-19(28)11-13-27(24,5)23(20)12-14-26(21,22)4/h15,17-18,20-23H,6-14,16H2,1-5H3/t18-,20+,21-,22+,23+,26-,27-/m1/s1
• InChI Key： GWOSBUGZGFVDDS-LKGWFGLDSA-N
• SMILES： O=C1C2=CC(CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]3[C@@H]2C1)=O

Computed Properties

• Exact Mass: 398.318
• Monoisotopic Mass: 398.318
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 34
• XLogP3: 7.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.02
• Boiling Point: 503.4°Cat760mmHg
• Flash Point: 186.1°C
• Refractive Index: 1.525

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives